Cas no 1804860-22-7 (Methyl 6-(difluoromethyl)-3-hydroxy-4-methylpyridine-2-acetate)

• Product Name: Methyl 6-(difluoromethyl)-3-hydroxy-4-methylpyridine-2-acetate
• CAS No: 1804860-22-7
• MF: C₁₀H₁₁F₂NO₃
• MW: 231.196049928665
• CID: 4888287
• Update Time: 2025-11-03

Methyl 6-(difluoromethyl)-3-hydroxy-4-methylpyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-(difluoromethyl)-3-hydroxy-4-methylpyridine-2-acetate

• Inchi： 1S/C10H11F2NO3/c1-5-3-7(10(11)12)13-6(9(5)15)4-8(14)16-2/h3,10,15H,4H2,1-2H3
• InChI Key： KOTCSTPYNBUVFU-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C)=C(C(CC(=O)OC)=N1)O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 250
• XLogP3: 1.3
• Topological Polar Surface Area: 59.4

Additional information on Methyl 6-(difluoromethyl)-3-hydroxy-4-methylpyridine-2-acetate

Methyl 6-(difluoromethyl)-3-hydroxy-4-methylpyridine-2-acetate: A Comprehensive Overview

The compound Methyl 6-(difluoromethyl)-3-hydroxy-4-methylpyridine-2-acetate, identified by the CAS number 1804860-22-7, is a highly specialized organic molecule with significant applications in the fields of pharmaceuticals and agrochemicals. This compound has garnered attention due to its unique chemical structure and promising biological activities. Recent studies have highlighted its potential as a lead compound in drug discovery, particularly in the development of novel therapies for chronic diseases such as cancer and neurodegenerative disorders.

The chemical structure of Methyl 6-(difluoromethyl)-3-hydroxy-4-methylpyridine-2-acetate is characterized by a pyridine ring system with substituents that confer unique electronic and steric properties. The presence of a difluoromethyl group at position 6, a hydroxyl group at position 3, and a methyl group at position 4 creates a complex interplay of functional groups that influence its reactivity and bioavailability. The acetate ester at position 2 further enhances its solubility and stability, making it an attractive candidate for various biological assays.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound using a combination of palladium-catalyzed cross-coupling reactions and enzymatic esterification. These methods not only improve the yield but also reduce the environmental footprint compared to traditional synthetic approaches. The ability to produce this compound in large quantities has facilitated its evaluation in preclinical studies, where it has demonstrated potent inhibitory activity against key enzymes involved in disease progression.

In terms of applications, Methyl 6-(difluoromethyl)-3-hydroxy-4-methylpyridine-2-acetate has shown promise as an anti-inflammatory agent due to its ability to modulate cytokine production. Additionally, it has been investigated for its potential as an antiviral agent, particularly against emerging viral pathogens such as Zika virus and coronaviruses. Its unique pharmacokinetic profile, characterized by rapid absorption and moderate clearance, makes it suitable for oral administration.

Recent research has also explored the use of this compound as a chiral building block in asymmetric synthesis. Its enantioselective synthesis has opened new avenues for the development of enantiomerically pure compounds with enhanced therapeutic potential. Furthermore, computational studies have revealed that the compound exhibits favorable drug-like properties, including good permeability and minimal toxicity profiles.

The CAS number 1804860-22-7 is essential for identifying this compound in scientific databases and regulatory documents. Its inclusion in major chemical registries ensures that researchers can easily access information about its physical properties, toxicity data, and regulatory status. This facilitates collaboration among scientists and streamlines the drug development process.

In conclusion, Methyl 6-(difluoromethyl)-3-hydroxy-4-methylpyridine-2-acetate represents a significant advancement in organic chemistry with broad implications for drug discovery and development. Its unique structure, coupled with cutting-edge synthetic methods and promising biological activities, positions it as a key player in the fight against various diseases. As research continues to unfold, this compound is expected to contribute significantly to the advancement of modern medicine.